N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H23NO2/c1-3-16(2)17-8-11-20(12-9-17)23-22(24)15-25-21-13-10-18-6-4-5-7-19(18)14-21/h4-14,16H,3,15H2,1-2H3,(H,23,24)
• InChI Key: NCBVMMJRTYRDGR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide is an organic compound with a complex structure that includes both a naphthalene ring and a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide typically involves the reaction of 4-(butan-2-yl)aniline with 2-(naphthalen-2-yloxy)acetyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the acetamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted acetamides.

Scientific Research Applications

N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules

Mechanism of Action

The mechanism of action of N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(4-(4-benzoylpiperazin-1-yl)phenyl)-2-(naphthalen-2-yloxy)acetamide
• 2-(naphthalen-2-yloxy)-N’-[2-(naphthalen-2-yloxy)acetyl]acetohydrazide

Uniqueness

N-[4-(butan-2-yl)phenyl]-2-(naphthalen-2-yloxy)acetamide is unique due to its specific structural features, including the presence of both a naphthalene ring and a phenyl ring with a butan-2-yl substituent. This unique structure contributes to its distinct chemical and biological properties, making it valuable for various research and industrial applications .